Cas no 1817741-83-5 (5-Bromo-6-o-tolyl-pyridin-2-ylamine)

• Product Name: 5-Bromo-6-o-tolyl-pyridin-2-ylamine
• CAS No: 1817741-83-5
• MF: C₁₂H₁₁BrN₂
• MW: 263.133141756058
• MDL: MFCD30529963
• CID: 4708365
• Update Time: 2025-06-11

5-Bromo-6-o-tolyl-pyridin-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-o-tolylpyridin-2-ylamine
• 5-Bromo-6-o-tolyl-pyridin-2-ylamine

• MDL： MFCD30529963
• Inchi： 1S/C12H11BrN2/c1-8-4-2-3-5-9(8)12-10(13)6-7-11(14)15-12/h2-7H,1H3,(H2,14,15)
• InChI Key： VNPJBGCZFGIRSE-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(N)N=C1C1C=CC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 210
• Topological Polar Surface Area: 38.9

Additional information on 5-Bromo-6-o-tolyl-pyridin-2-ylamine

5-Bromo-6-o-tolyl-pyridin-2-ylamine (CAS No. 1817741-83-5): An Emerging Compound in Medicinal Chemistry

5-Bromo-6-o-tolyl-pyridin-2-ylamine (CAS No. 1817741-83-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of substituted pyridines, which are known for their diverse biological activities and pharmacological properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of 5-Bromo-6-o-tolyl-pyridin-2-ylamine.

Chemical Structure and Properties

The molecular formula of 5-Bromo-6-o-tolyl-pyridin-2-ylamine is C₁₄H₁₃BrN₂, with a molecular weight of approximately 297.17 g/mol. The compound features a pyridine ring substituted with a bromine atom at the 5-position and an o-tolyl group at the 6-position, along with an amino group at the 2-position. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, making it a valuable candidate for various chemical and biological studies.

The bromine substituent on the pyridine ring can influence the compound's reactivity and stability, while the o-tolyl group provides additional steric and electronic effects. The amino group at the 2-position can participate in hydrogen bonding and other intermolecular interactions, which are crucial for its biological activity. These structural features collectively contribute to the compound's potential as a lead molecule in drug discovery.

Synthesis Methods

The synthesis of 5-Bromo-6-o-tolyl-pyridin-2-ylamine has been explored using various synthetic routes, each with its own advantages and limitations. One common approach involves the reaction of 2-chloro-5-bromopyridine with o-tolylamine in the presence of a suitable base, such as potassium carbonate or cesium carbonate. This reaction typically proceeds via nucleophilic substitution, yielding the desired product in good yields.

An alternative method involves the palladium-catalyzed coupling reaction between 2-chloro-5-bromopyridine and o-tolylboronic acid, followed by deprotection of the amino group if necessary. This approach offers higher regioselectivity and can be adapted to produce a range of substituted pyridines with different functional groups.

Biological Activities and Applications

5-Bromo-6-o-tolyl-pyridin-2-ylamine has shown promising biological activities in several areas of research. One notable application is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, recent studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

In addition to its enzymatic inhibition properties, 5-Bromo-6-o-tolyl-pyridin-2-ylamine has been investigated for its anti-inflammatory effects. Preclinical studies have shown that it can reduce inflammation by modulating cytokine production and inhibiting nuclear factor-kappa B (NF-κB) activation. These findings suggest that this compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Recent Research Advancements

The interest in 5-Bromo-6-o-tolyl-pyridin-2-ylamine has led to several recent research advancements that highlight its potential as a lead molecule for drug development. A study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibited the growth of various cancer cell lines, including breast cancer and lung cancer cells. The researchers found that the compound induced apoptosis through mitochondrial dysfunction and caspase activation.

Another study published in Bioorganic & Medicinal Chemistry Letters explored the structure-activity relationship (SAR) of 5-Bromo-6-o-tolyl-pyridin-2-ylamine. The authors synthesized a series of analogs by modifying different positions on the pyridine ring and evaluated their biological activities. The results indicated that specific substitutions on the o-tolyl group significantly enhanced the compound's potency against target enzymes.

FUTURE PERSPECTIVES AND CONCLUSIONS

The ongoing research on 5-Bromo-6-o-tolyl-pyridin-2-ylamine highlights its potential as a valuable tool in medicinal chemistry and drug discovery. Its unique structural features and diverse biological activities make it an attractive candidate for further optimization and development into therapeutic agents. Future studies should focus on elucidating its mechanism of action, improving its pharmacokinetic properties, and evaluating its safety profile in preclinical models.

In conclusion, 5-Bromo-6-o-tolyl-pyridin-2-ylamine (CAS No. 1817741-83-5) represents an emerging compound with significant promise in medicinal chemistry. Its potential applications in cancer therapy, anti-inflammatory treatments, and other areas warrant continued investigation to fully realize its therapeutic potential.